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Introduction

Nε-Carboxyethyllysine (CEL) is an advanced glycation end product (AGE) formed during the

Maillard reaction and lipid peroxidation in foods. It has gained significant attention in food

science research as a potential heat-induced processing contaminant and a marker for food

quality and safety. The formation and accumulation of CEL in thermally processed foods,

particularly those rich in protein and fat, are of interest due to its potential implications for

human health. These application notes provide an overview of the use of CEL as a biomarker,

methods for its quantification, and its prevalence in various food products.

Formation of Carboxyethyllysine (CEL) in Foods
CEL is primarily formed through the non-enzymatic reaction of methylglyoxal (MGO), a reactive

dicarbonyl compound, with the ε-amino group of lysine residues in proteins. MGO itself is

generated from several pathways during food processing:

Maillard Reaction: In the early stages of the Maillard reaction, Amadori rearrangement

products are formed, which can then dehydrate and rearrange to produce highly reactive

dicarbonyl compounds like MGO.[1][2]
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Lipid Peroxidation: The oxidation of polyunsaturated fatty acids can also lead to the

formation of MGO.[1][2]

Sugar Oxidation: Reducing sugars can undergo oxidation to form MGO, which subsequently

reacts with lysine to form CEL.[1][2]

The formation of CEL is influenced by several factors, including the composition of the food

(protein, fat, and carbohydrate content), processing temperature, and time.[1][2] High-

temperature processing methods such as sterilization, frying, and baking tend to promote the

formation of CEL.

Health Implications of Dietary CEL
Dietary AGEs, including CEL, have been linked to various health concerns. While research is

ongoing, studies suggest that long-term consumption of foods high in AGEs may contribute to

increased oxidative stress and inflammation, potentially playing a role in the development or

progression of chronic diseases such as diabetes, cardiovascular disease, and kidney disease.

[1]

CEL as a Marker of Thermal Processing
The presence and concentration of CEL can serve as a valuable indicator of the intensity of

heat treatment a food product has undergone. Monitoring CEL levels can help food

manufacturers optimize processing conditions to minimize the formation of potentially harmful

compounds while ensuring food safety and quality. For instance, milder heat treatments like

sous vide have been shown to result in lower CEL levels compared to high-temperature

methods like sterilizing in oil.[1]

Quantitative Data on CEL Content in Foods
The following table summarizes the quantitative data for Carboxyethyllysine (CEL) and its

related compound Nε-Carboxymethyllysine (CML) in various food products as reported in the

scientific literature. These compounds are often measured together as markers of advanced

glycation end products.
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Food
Category

Food
Product

Processing
Method

CEL
Content

CML
Content

Reference

Meat &

Poultry

Pork

Sausages
Not Specified

1.34 ± 0.02

mmol/mol

lysine

1.84 ± 0.05

mmol/mol

lysine

[3]

Canned Meat

Products

Sterilized

(121°C for 20

min)

5.5 - 106 µg/g 4.6 - 25 µg/g [4]

Cooked

Sausage
Steamed

1.7 - 3.7

times

increase from

raw

10.68 - 16.20

µg/g
[4]

Fish &

Seafood
Pacific Oyster Steaming - - [1]

Pacific Oyster Boiling - - [1]

Pacific Oyster
Sous Vide

(70°C)

Lower than

other

methods

- [1]

Pacific Oyster
Sterilizing in

oil (121°C)
-

Higher than

other

methods

[1]

Canned

Mackerel
Canned 18.8 mg/kg 0.53 mg/kg [5]

Canned Dace Canned 244 mg/kg 69.2 mg/kg [5]

Cereal

Products
White Bread Not Specified

3.11 ± 0.19

mmol/mol

lysine

6.95 ± 0.59

mmol/mol

lysine

[3]

Potato Bread Not Specified

0.46 ± 0.004

mmol/mol

lysine

1.35 ± 0.01

mmol/mol

lysine

[3]
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Corn Flakes Not Specified

14.29 ± 0.36

mmol/mol

lysine

16.69 ± 0.33

mmol/mol

lysine

[3]

Muesli Not Specified

1.93 ± 0.008

mmol/mol

lysine

3.86 ± 0.13

mmol/mol

lysine

[3]

Biscuits Baked
1.99 - 14.49

mg/kg

4.07 - 35.88

mg/kg
[2]

Fried Dough

Sticks
Fried

10.67 - 30.22

µg/g

28.06 - 66.69

µg/g
[4]

Confectionery Kit Kat Bar Not Specified

5.48 ± 0.19

mmol/mol

lysine

35.02 ± 0.63

mmol/mol

lysine

[3]

Snacks
Walkers

Crisps
Not Specified

1.04 ± 0.19

mmol/mol

lysine

1.42 ± 0.35

mmol/mol

lysine

[3]

Plant-Based Meat Analogs Varied
25.21 - 86.23

mg/kg

16.46 - 47.61

mg/kg
[5]

Note: The units of measurement vary between studies (mmol/mol lysine, mg/kg, µg/g). Direct

comparison between all values may not be possible without further conversion.

Experimental Protocols
Protocol 1: Sample Preparation for CEL Analysis
This protocol is a modified acid hydrolysis method for the preparation of food samples for CEL

analysis by UPLC-MS/MS.[1]

Materials:

Freeze-dried food sample

Borate buffer (0.2 M, pH 9.2)
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Sodium borohydride (2 M in 0.1 M NaOH)

6 M Hydrochloric acid (HCl)

Internal standards: CML-d4, CEL-d4 (5 µg/mL)

Vacuum oven

Centrifuge

Procedure:

Weigh 0.02 g of the freeze-dried and defatted food sample into a tube.

Add 0.4 mL of borate buffer (0.2 M, pH 9.2) and 0.08 mL of sodium borohydride (2 M in 0.1

M NaOH).

Incubate the mixture at 4°C for 8 hours for reduction.

Add 0.8 mL of 6 M HCl for acid hydrolysis.

Incubate at 110°C for 24 hours.

Dry the protein hydrolysate in a vacuum oven at 60°C.

Reconstitute the dried hydrolysate in 4 mL of ultrapure water.

Take a 1 mL aliquot of the reconstituted sample and spike with 20 µL of the internal standard

mixture (CML-d4 and CEL-d4, 5 µg/mL).

The sample is now ready for UPLC-MS/MS analysis.

Protocol 2: UPLC-MS/MS Analysis of CEL
This protocol outlines the parameters for the simultaneous determination of CEL and CML

using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Instrumentation:
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UPLC system coupled with a tandem quadrupole mass spectrometer (e.g., Waters ACQUITY

UPLC with a Xevo TQ-S).[6]

Chromatographic Conditions:

Column: A reverse-phase column suitable for polar compounds, such as a High Strength

Silica (HSS) T3 column (2.1 x 100 mm).[6]

Mobile Phase A: 10 mM Heptafluorobutyric acid (HFBA) in water.

Mobile Phase B: 10 mM Ammonium formate in 45:45:10 (v/v/v) acetonitrile:methanol:water.

[6]

Flow Rate: 0.3 mL/min.[7]

Injection Volume: 10 µL.[6]

Gradient:

0-2 min: 95% A

2-5 min: Linear gradient to 50% A

5-6 min: Hold at 50% A

6-7 min: Linear gradient back to 95% A

7-10 min: Re-equilibration at 95% A

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Capillary Voltage: 3.0 kV.

Source Temperature: 150°C.

Desolvation Temperature: 400°C.
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Cone Gas Flow: 50 L/h.

Desolvation Gas Flow: 800 L/h.

Multiple Reaction Monitoring (MRM) Transitions:

CEL: Precursor ion (m/z) -> Product ion (m/z) (specific values to be determined based on

instrumentation and standards)

CEL-d4: Precursor ion (m/z) -> Product ion (m/z) (specific values to be determined based

on instrumentation and standards)

CML: Precursor ion (m/z) -> Product ion (m/z) (specific values to be determined based on

instrumentation and standards)

CML-d4: Precursor ion (m/z) -> Product ion (m/z) (specific values to be determined based

on instrumentation and standards)

Data Analysis:

Quantification is performed by constructing a calibration curve using known concentrations of

CEL and CML standards with their corresponding deuterated internal standards. The peak area

ratios of the analyte to the internal standard are used for quantification.
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Caption: Formation pathway of Nε-Carboxyethyllysine (CEL) in foods.
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1. Food Sample Collection
(e.g., thermally processed meat)

2. Sample Preparation
- Lyophilization

- Defatting

3. Reduction with Sodium Borohydride

4. Acid Hydrolysis
(6M HCl, 110°C, 24h)

5. Drying of Hydrolysate

6. Reconstitution & Internal Standard Spiking

7. UPLC-MS/MS Analysis

8. Data Analysis
- Peak Integration

- Quantification

Click to download full resolution via product page

Caption: Experimental workflow for the analysis of CEL in food samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Email: info@benchchem.com
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